Cas no 137540-94-4 (2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 137540-94-4
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 3053649
• PubChem ID: 15105340
• Update Time: 2025-07-01

2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloroethyl)-[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• 2-(2-chloroethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• G25294
• CS-0251830
• 2-(2-chloroethyl)-2H,3H-[1,2,4]triazolo[3,4-a]pyridin-3-one
• 2-(2-chloroethyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one
• MFA54094
• 2-(2-chloroethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• EN300-56259
• 137540-94-4
• AKOS009293210
• SCHEMBL5669383
• 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

• Inchi： 1S/C8H8ClN3O/c9-4-6-12-8(13)11-5-2-1-3-7(11)10-12/h1-3,5H,4,6H2
• InChI Key： TYQKZFOAABYLAF-UHFFFAOYSA-N
• SMILES： ClCCN1C(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one

Recent Advances in the Study of 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 137540-94-4)

The compound 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one (CAS: 137540-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to act as a potent alkylating agent, which enables it to interfere with DNA replication in rapidly dividing cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one exhibits selective cytotoxicity against a range of cancer cell lines, including glioblastoma and colorectal carcinoma, with minimal effects on normal cells. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In addition to its anticancer properties, recent investigations have explored the compound's potential as a modulator of specific enzymatic pathways. For instance, a 2024 preprint article in BioRxiv reported that 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one can inhibit the activity of certain kinases involved in inflammatory responses, suggesting its applicability in treating autoimmune diseases. This dual functionality underscores the versatility of the compound and its potential for repurposing in multiple therapeutic areas.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one. A recent patent application (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is expected to facilitate larger-scale production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one as a therapeutic agent. Current research is addressing issues such as bioavailability and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the goal of initiating Phase I clinical trials within the next two years.

In conclusion, 2-(2-chloroethyl)-2H,3H-1,2,4triazolo4,3-apyridin-3-one represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and multifaceted biological activities position it as a promising candidate for further development. As research continues to unravel its full potential, this compound may soon emerge as a valuable addition to the arsenal of therapeutic agents for treating cancer and other diseases.